Cas no 2680533-28-0 (4-(4-ethenylphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine hydrochloride)

• Product Name: 4-(4-ethenylphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine hydrochloride
• CAS No: 2680533-28-0
• MF: C₁₇H₁₄ClFN₂S
• MW: 332.822865009308
• CID: 6175318
• PubChem ID: 165942092
• Update Time: 2025-10-23

4-(4-ethenylphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethenylphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine hydrochloride
• EN300-28320678
• 2680533-28-0

• Inchi： 1S/C17H13FN2S.ClH/c1-2-12-3-5-13(6-4-12)16-11-21-17(20-16)19-15-9-7-14(18)8-10-15;/h2-11H,1H2,(H,19,20);1H
• InChI Key： XHRMYNWUBSGBEU-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C2C=CC(C=C)=CC=2)N=C1NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 332.0550255g/mol
• Monoisotopic Mass: 332.0550255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-(4-ethenylphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine hydrochloride

4-(4-Ethenylphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine Hydrochloride: A Comprehensive Overview

The compound 4-(4-ethenylphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine hydrochloride, identified by the CAS number 2680533-28-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure comprises a thiazole ring, which is a five-membered heterocycle containing sulfur and nitrogen atoms, making it a key feature in its reactivity and bioavailability.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of the ethenylphenyl group and the fluorophenyl substituent in this compound introduces unique electronic and steric properties, enhancing its potential for interaction with biological targets. These substituents also play a crucial role in modulating the compound's solubility and permeability, which are critical factors for its pharmacokinetic profile.

The synthesis of 4-(4-ethenylphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine hydrochloride involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by nucleophilic substitution or coupling reactions to introduce the desired substituents. The hydrochloride salt form is often preferred due to its enhanced stability and ease of handling during purification and storage.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with fungal pathogens has been explored, revealing antifungal properties that could be harnessed for developing new antifungal therapies.

The fluorophenyl group in the molecule contributes significantly to its pharmacodynamic properties. Fluorine atoms are known for their ability to enhance lipophilicity and improve drug absorption. This makes 4-(4-ethenylphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine hydrochloride a strong candidate for further exploration in drug development pipelines. Moreover, the ethenylphenyl group introduces conjugation effects that could influence the molecule's electronic properties and reactivity.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes that could mitigate environmental concerns associated with its use. These studies are crucial for ensuring sustainable practices in chemical manufacturing and application.

In conclusion, 4-(4-ethenylphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine hydrochloride represents a compelling example of how structural modifications can enhance the functionality of thiazole derivatives. With ongoing research into its biological activities and environmental fate, this compound holds great promise for advancing therapeutic interventions and chemical innovations.